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Compound of Interest

Compound Name: Ampelopsin G

Cat. No.: B12310223 Get Quote

Technical Support Center: Ampelopsin G
Welcome to the Technical Support Center for Ampelopsin G. This resource is designed to

assist researchers, scientists, and drug development professionals in overcoming common

challenges encountered during in vitro experiments, with a particular focus on solubility issues

in cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is Ampelopsin G and why is its solubility a concern?

A1: Ampelopsin G, also known as Dihydromyricetin (DHM), is a natural flavonoid with various

reported biological activities, including antioxidant, anti-inflammatory, and anti-cancer effects.

Its utility in cell-based assays is often hampered by its low aqueous solubility, which can lead to

precipitation in cell culture media and inaccurate experimental results.

Q2: What is the recommended solvent for preparing Ampelopsin G stock solutions for cell

culture?

A2: Dimethyl sulfoxide (DMSO) is the most commonly used solvent for preparing Ampelopsin
G stock solutions for cell culture experiments.[1][2] Ethanol is another option, though

Ampelopsin G is generally less soluble in it compared to DMSO.

Q3: What is the maximum final concentration of DMSO that is safe for my cells?
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A3: Most cell lines can tolerate a final DMSO concentration of up to 0.5% without significant

cytotoxicity. However, for sensitive cell lines or long-term experiments, it is advisable to keep

the final DMSO concentration at or below 0.1%. It is always recommended to perform a vehicle

control experiment to assess the effect of the solvent on your specific cell line.

Q4: My Ampelopsin G precipitates when I add it to the cell culture medium. What can I do?

A4: Precipitation upon dilution of a DMSO stock solution into aqueous media is a common

issue. Please refer to the Troubleshooting Guide below for detailed solutions.

Q5: Are there alternative methods to improve the aqueous solubility of Ampelopsin G?

A5: Yes, complexation with cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), has

been shown to significantly increase the aqueous solubility of flavonoids like Ampelopsin G.

This can be an effective strategy for reducing the required DMSO concentration in your

experiments.

Troubleshooting Guide: Overcoming Ampelopsin G
Precipitation
This guide provides a step-by-step approach to troubleshoot and prevent the precipitation of

Ampelopsin G in your cell culture experiments.
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Data Presentation: Solubility of Ampelopsin G
The following table summarizes the solubility of Ampelopsin G in various solvents. This data is

crucial for preparing appropriate stock solutions.

Solvent Solubility (approx.) Reference

DMSO ~10-100 mg/mL [1][3][4]

Ethanol ~1-64 mg/mL [3]

Water (25°C) ~0.2 mg/mL

1:10 DMSO:PBS (pH 7.2) ~0.5 mg/mL

Experimental Protocols
Protocol 1: Preparation of Ampelopsin G Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Ampelopsin G in DMSO.

Materials:

Ampelopsin G powder (MW: 320.25 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weigh out 3.2 mg of Ampelopsin G powder and transfer it to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.
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Vortex the tube vigorously for 1-2 minutes until the Ampelopsin G is completely dissolved. A

brief sonication may aid in dissolution.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C, protected from light. The stock solution is stable for at least 6

months when stored properly.[1]

Protocol 2: Preparation of Working Solutions and Cell Treatment

This protocol outlines the preparation of working solutions of Ampelopsin G and the

subsequent treatment of cells in culture.

Materials:

10 mM Ampelopsin G stock solution in DMSO

Pre-warmed complete cell culture medium

Cells plated in a multi-well plate or flask

Procedure:

Determine the final desired concentrations of Ampelopsin G for your experiment (e.g., 1, 5,

10, 25, 50 µM).

Calculate the volume of stock solution needed. For example, to make 1 mL of a 10 µM

working solution from a 10 mM stock, you would need 1 µL of the stock solution.

Prepare an intermediate dilution (recommended): To avoid precipitation due to a large

volume of aqueous medium being added to a small volume of DMSO, first prepare an

intermediate dilution of the stock solution in pre-warmed medium. For example, dilute the 10

mM stock 1:100 in medium to get a 100 µM solution.
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Prepare the final working solutions: From the intermediate dilution, prepare the final

concentrations. For instance, to get a 10 µM final concentration, add 100 µL of the 100 µM

intermediate dilution to 900 µL of pre-warmed medium.

Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the

highest concentration of Ampelopsin G used.

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the desired concentrations of Ampelopsin G or the vehicle control.

Incubate the cells for the desired treatment duration.

Signaling Pathway
Ampelopsin G has been reported to exert its effects through the modulation of several

signaling pathways. One of the key pathways inhibited by Ampelopsin G is the

PI3K/Akt/mTOR pathway, which is crucial for cell growth, proliferation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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